Cas no 1381981-14-1 (3-Bromo-6-(2-chlorophenyl)pyridazine)

• Product Name: 3-Bromo-6-(2-chlorophenyl)pyridazine
• CAS No: 1381981-14-1
• MF: C₁₀H₆BrClN₂
• MW: 269.525040149689
• CID: 5575379
• Update Time: 2025-10-20

3-Bromo-6-(2-chlorophenyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-broMo-6-(2-chlorophenyl) pyridazine
• 3-Bromo-6-(2-chlorophenyl)pyridazine

• Inchi： 1S/C10H6BrClN2/c11-10-6-5-9(13-14-10)7-3-1-2-4-8(7)12/h1-6H
• InChI Key： PFEQBPCVWAFBTR-UHFFFAOYSA-N
• SMILES： C1(Br)=NN=C(C2=CC=CC=C2Cl)C=C1

Additional information on 3-Bromo-6-(2-chlorophenyl)pyridazine

Research Brief on 3-Bromo-6-(2-chlorophenyl)pyridazine (CAS: 1381981-14-1) in Chemical Biology and Pharmaceutical Applications

3-Bromo-6-(2-chlorophenyl)pyridazine (CAS: 1381981-14-1) is a heterocyclic compound that has recently gained attention in chemical biology and pharmaceutical research due to its potential as a versatile building block for drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and applications in medicinal chemistry.

Recent studies have demonstrated that 3-Bromo-6-(2-chlorophenyl)pyridazine serves as a key intermediate in the synthesis of various pharmacologically active molecules. Its unique structural features, including the bromine atom at the 3-position and the chlorophenyl group at the 6-position, make it an attractive scaffold for designing novel kinase inhibitors and other therapeutic agents. The compound's molecular weight of 283.52 g/mol and lipophilic properties contribute to its favorable pharmacokinetic profile.

In synthetic chemistry applications, researchers have developed efficient routes for the preparation of 3-Bromo-6-(2-chlorophenyl)pyridazine, with recent publications reporting yields exceeding 85% using palladium-catalyzed cross-coupling reactions. The compound's reactivity has been exploited in various transformations, including Suzuki-Miyaura couplings and Buchwald-Hartwig aminations, enabling the rapid generation of diverse chemical libraries for biological screening.

From a biological perspective, derivatives of 3-Bromo-6-(2-chlorophenyl)pyridazine have shown promising activity against several disease targets. A 2023 study published in the Journal of Medicinal Chemistry reported that pyridazine-based compounds derived from this scaffold exhibited potent inhibition of c-Met kinase (IC50 values ranging from 5-50 nM), suggesting potential applications in cancer therapy. The bromine substituent in particular has been shown to enhance binding affinity through halogen bonding interactions with protein targets.

The compound's safety profile and ADME (Absorption, Distribution, Metabolism, and Excretion) properties have been investigated in preclinical studies. While the parent compound shows moderate metabolic stability in human liver microsomes (t1/2 = 45 minutes), strategic modifications to the pyridazine core have led to improved metabolic stability in lead optimization programs. These findings underscore the compound's utility as a starting point for developing clinically relevant molecules.

Looking forward, research on 3-Bromo-6-(2-chlorophenyl)pyridazine continues to expand, with ongoing investigations into its use in PROTAC (Proteolysis Targeting Chimera) design and as a fluorescent probe for biological imaging. The compound's commercial availability (purity >98% from major chemical suppliers) and well-characterized properties make it an accessible tool for both academic and industrial research teams working in drug discovery.

In conclusion, 3-Bromo-6-(2-chlorophenyl)pyridazine represents a valuable chemical entity with diverse applications in medicinal chemistry. Its unique structural features and demonstrated biological activity position it as an important building block for the development of novel therapeutic agents targeting various diseases, particularly in oncology and inflammatory disorders.